Cas no 3774-54-7 (Thiocyanic acid,4-hydroxy-2-methylphenyl ester)

Thiocyanic acid,4-hydroxy-2-methylphenyl ester structure
3774-54-7 structure
Product Name:Thiocyanic acid,4-hydroxy-2-methylphenyl ester
CAS No:3774-54-7
MF:C8H7NOS
MW:165.212280511856
CID:315627
PubChem ID:77403
Update Time:2025-04-19

Thiocyanic acid,4-hydroxy-2-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Thiocyanic acid,4-hydroxy-2-methylphenyl ester
    • (4-hydroxy-2-methylphenyl) thiocyanate
    • 1-Thiocyanato-4-hydroxy-6-methyl-benzol
    • 2-methyl-4-hydroxyphenyl thiocyanate
    • 2-methyl-4-hydroxy-phenyl thiocyanic acid
    • 3-methyl-4-thiocyanatophenol
    • 5-Hydroxy-2-thiocyanato-toluol
    • AC1L2SZ4
    • AC1Q4SP8
    • CTK4H8756
    • EINECS 223-224-2
    • m-Cresol thiocyanate
    • NSC31039
    • NSC4679
    • NSC 31039
    • Thiocyanic acid, 4-hydroxy-2-methylphenyl ester
    • AKBUQNBHFALNTI-UHFFFAOYSA-N
    • AKOS040752955
    • NSC 4679
    • DTXSID70191176
    • NSC-31039
    • 3-methyl-4-thiocyanato-phenol
    • SCHEMBL5635870
    • NSC-4679
    • AI3-19636
    • 3774-54-7
    • NS00030285
    • 3-methyl4-thiocyanato-phenol
    • Inchi: 1S/C8H7NOS/c1-6-4-7(10)2-3-8(6)11-5-9/h2-4,10H,1H3
    • InChI Key: AKBUQNBHFALNTI-UHFFFAOYSA-N
    • SMILES: S(C#N)C1C=CC(=CC=1C)O

Computed Properties

  • Exact Mass: 165.02491
  • Monoisotopic Mass: 165.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.3A^2
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.29
  • Boiling Point: 289.4°Cat760mmHg
  • Flash Point: 128.8°C
  • Refractive Index: 1.632
  • PSA: 44.02
  • LogP: 2.27378
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